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Compound of Interest

Compound Name:
tert-Butyl 3-hydroxy-4-

nitrobenzoate

CAS No.: 123330-86-9

Cat. No.: B053186

Get Quote

Part 1: Chemical Profile & Hazard Identification
The "Why" of Safety: Structural Analysis
To safely handle tert-butyl 3-hydroxy-4-nitrobenzoate (CAS: 123330-86-9), one must

understand the interplay between its three functional groups. This is not merely a "toxic

powder"; it is a chemical system with specific reactivities:

Nitro Group (

): Located at the 4-position, this group introduces electron-withdrawing character, increasing
the acidity of the neighboring phenol. While mono-nitro compounds are generally stable, they
possess energetic potential. Upon thermal decomposition (fire), they release toxic nitrogen
oxides (

).

Phenolic Hydroxyl (
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): The 3-hydroxy group is acidic. In the presence of strong bases, it forms a phenoxide anion,
which is significantly more reactive and prone to oxidation.

tert-Butyl Ester (

): Unlike methyl/ethyl esters, the tert-butyl group is acid-labile. Exposure to strong acids
(e.g., TFA, HCl) will cleave this ester, releasing isobutylene gas (flammable) and precipitating
the parent acid (3-hydroxy-4-nitrobenzoic acid).

Physicochemical Properties
Property Value / Description Context for Handling

CAS Number 123330-86-9
Unique identifier for

inventory/SDS verification.

Molecular Formula

Molecular Weight 239.23 g/mol
Calculation basis for

stoichiometry.

Physical State Solid (Crystalline Powder)
Dust generation is a primary

exposure vector.

Color Yellow to Beige

Self-Validating Check:

Darkening to orange/brown

indicates oxidation or

hydrolysis.

Melting Point ~84–95 °C (Analog inferred)
Caution: Do not overheat;

keep drying oven <50 °C.

Solubility Soluble in DCM, EtOAc, MeOH
Insoluble in water; sinks and

persists in aqueous spills.

GHS Hazard Classification
H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[1][2][4]
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Warning: While not formally classified as an explosive, treat as a Thermo-Sensitive Solid.

Avoid containment during heating.

Part 2: Hierarchy of Controls & Handling Protocols
Engineering Controls

Primary Containment: All weighing and transfer operations must be performed inside a

Chemical Fume Hood or a Powder Containment Balance Enclosure.

Ventilation: Face velocity must be maintained at 80–100 fpm.

Static Control: Use anti-static weighing boats. Nitro-aromatics can be sensitive to

electrostatic discharge (ESD) in dry environments.

Personal Protective Equipment (PPE) Matrix
Protection Zone Requirement Rationale (Causality)

Hand Protection Nitrile (Double Gloved)

Phenolic compounds permeate

latex rapidly. Double gloving

allows outer glove removal

upon contamination without

skin exposure.[4]

Eye Protection Chemical Goggles

Safety glasses are insufficient.

Fine powder can bypass side

shields; phenols cause severe

corneal damage.

Respiratory N95 or P100 (if outside hood)

Only required if engineering

controls fail. Dust inhalation

triggers immediate respiratory

tract irritation (H335).

Body
Lab Coat (Cotton/Flame

Resistant)

Synthetic fibers (polyester) can

melt into skin if a flash fire

occurs (nitro-compound risk).

Experimental Workflow: Safe Weighing & Solubilization
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The following diagram illustrates a self-validating workflow designed to minimize exposure and

verify compound integrity before use.

START: Weighing Protocol

Visual Inspection:
Is powder free-flowing & yellow?

STOP: Quarantine Material
(Possible Hydrolysis/Oxidation)

No (Brown/Clumpy)

Weigh in Fume Hood
(Anti-static boat)

Yes

Add Solvent (DCM/EtOAc)
Avoid Water/Strong Bases

Dissolution Check:
Clear yellow solution?

Precipitate/Cloudy

Proceed to Reaction

Clear

Click to download full resolution via product page

Figure 1: Decision-tree workflow for initial handling. The "Visual Inspection" steps act as

Go/No-Go gates to prevent the use of degraded material.

Part 3: Storage, Stability & Emergency Response
Storage Conditions

Temperature: Store at 2–8 °C (Refrigerated).
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Atmosphere: Store under Inert Gas (Argon/Nitrogen). Phenols are prone to oxidation; the

nitro group accelerates this by withdrawing electron density, making the ring susceptible to

nucleophilic attack by moisture.

Incompatibilities:

Strong Bases (NaOH, KOH, Amines): Will deprotonate the phenol, causing rapid color

change (red/orange) and potential exotherm.

Strong Acids: Will cleave the tert-butyl ester.

Reducing Agents: Can reduce the nitro group to an amine or hydroxylamine (exothermic).

Emergency Response Protocols
Spill Response (Solid)

Evacuate the immediate area if dust is airborne.[4]

Don PPE: Goggles, double nitrile gloves, N95 respirator.

Contain: Cover spill with a damp paper towel to prevent dust dispersion.

Clean: Scoop up material. Wipe surface with weak base (5% Sodium Bicarbonate) to

neutralize any phenolic residue, then water.

Note: The bicarbonate wash may turn yellow (phenoxide formation); this confirms the

cleaning is working.

Fire (Decomposition)
Hazard: Burning releases Nitrogen Oxides (

)—reddish-brown fumes that can cause delayed pulmonary edema.

Action: Do not inhale smoke. Use CO2 or Dry Chemical extinguishers.[4][5] If a large

quantity (>100g) is involved, evacuate upwind.

Waste Disposal
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Segregation: Dispose of as Hazardous Organic Waste.

Labeling: Clearly tag as "Contains Nitro-Aromatics" and "Phenols".

Prohibition: Do NOT mix with oxidizing waste streams (e.g., Chromic acid, Nitric acid) as this

creates an explosion hazard.

Part 4: Synthesis & Degradation Pathways
Understanding the chemical lineage helps predict impurities and side reactions.

tert-Butyl 3-hydroxy-4-nitrobenzoate
(Target Compound)

3-Hydroxy-4-nitrobenzoic Acid
(Precipitate) + Isobutylene (Gas)

Acid Hydrolysis
(Cleaves Ester)

Phenoxide Salt
(Deep Red/Orange Solution)

Deprotonation
(Reacts at Phenol)

Strong Acid (TFA/HCl)

Strong Base (NaOH)

Click to download full resolution via product page

Figure 2: Reactivity map showing incompatibility consequences. Acid exposure generates

flammable gas; base exposure alters solubility and color.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. 2-(Carbamoylamino)propanoic acid | C4H8N2O3 | CID 426409 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. capotchem.com [capotchem.com]

5. docsity.com [docsity.com]

6. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [tert-Butyl 3-hydroxy-4-nitrobenzoate: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053186/docs#tert-butyl-3-hydroxy-4-nitrobenzoate-
technical-safety-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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